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Introduction

Lutetium-176 (*’°Lu) stands as a nuclide of paramount importance in the field of nuclear
astrophysics, particularly in the study of the slow neutron capture process (s-process) of
nucleosynthesis. This process, occurring primarily in Asymptotic Giant Branch (AGB) stars, is
responsible for the formation of approximately half of the atomic nuclei heavier than iron.[1] The
unique nuclear structure of 176Lu, featuring a long-lived ground state and a short-lived isomeric
state, positions it as a critical branching point in the s-process path. This branching is highly
sensitive to the physical conditions within the star, making 1’¢Lu an invaluable diagnostic tool—
a "cosmic clock" and "stellar thermometer"—for probing the temperatures and neutron
densities of stellar interiors.[2][3] This technical guide provides a comprehensive overview of
the nuclear physics of 176Lu, its role in s-process nucleosynthesis, and the experimental
methodologies employed to elucidate its properties.

The s-Process and the Significance of *7Lu

The s-process builds heavier elements from iron-peak seed nuclei through a series of neutron
captures and subsequent beta decays. When a nucleus on the s-process path is unstable, a
competition arises between neutron capture and beta decay, creating a "branching point." 176Lu
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is a key branching point, influencing the abundances of itself and its isobaric neighbors, notably
Hafnium-176 (176Hf).[4][5]

The ground state of 76Lu has a very long half-life of approximately 37.8 billion years, decaying
via beta emission to the stable 176Hf.[6][7] However, 17¢Lu also possesses a low-lying isomeric
state with a much shorter half-life of 3.68 hours. In the high-temperature environment of an
AGB star, these two states can be thermally populated and can transition between each other
through mediating excited states. This temperature-dependent interplay between the ground
and isomeric states significantly alters the effective half-life of 176Lu in a stellar environment,
making the t76Lu/t’¢Hf abundance ratio a sensitive probe of stellar temperatures.[2][3]

Quantitative Data Summary

The following tables summarize the key quantitative data related to Lutetium-176 in the
context of s-process nucleosynthesis.

Table 1: Nuclear Properties of Lutetium-176

Property Value Reference(s)
Natural Abundance ~2.6% [61[7]
Ground State Half-life

] (3.719 + 0.007) x 10° years [8]
(Terrestrial)
Isomeric State Half-life 3.664 hours 9]
Decay Mode (Ground State) B~ decay to 176Hf [6][7]
Primary Gamma Emissions

88, 202, 307 [71[10]

(keV)

Table 2: Maxwellian-Averaged Neutron Capture Cross Sections (MACS) for Lutetium Isotopes
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KT = 8 keV KT = 30 keV KT = 100 keV
Isotope Reference(s)
(mb) (mb) (mb)

Larger by ~7%
175y ; than previous - [4]

evaluations

Larger by ~7%
176y - than previous - [4]

evaluations

176y (thermal) 1912+132b - - [11][12]

Signaling Pathways and Logical Relationships

The nuclear reactions and decays involving 176Lu during the s-process can be visualized as a
network of pathways. The following diagrams, generated using the DOT language, illustrate
these key relationships.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.osti.gov/biblio/20771236
https://www.osti.gov/biblio/20771236
https://laro.lanl.gov/esploro/outputs/journalArticle/Radiative-neutron-capture-cross-sections-on/9916369662103761
https://www.researchgate.net/publication/297598985_Radiative_neutron_capture_cross_sections_on_Lu_176_at_DANCE
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hafnium (Hf)

B~ decay

- 177Hf

B~ decay (short)

Decay 176Lu (isomer)

176Lu (g.s.)

B~ decay (long)

- decay UW

Yiterbium (Yb)
/

176Yb

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Pulsed Proton Beam

(Van de Graaff)

Lithium Target

7Li(p,n)7Be Reaction

Lutetium Sample
(with Au standard)

Neutron Irradiation

HPGe Clover Detector

176Lu
(Branching Point)

Gamma-ray Spectrometry

Cross-section Calculation

Click to download full resolution via product page

High Neutron Density Low Neutron Density

Neutron Capture Beta Decay
(to 177Lu) (to 176Hf)

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b078081?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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